Cas no 70150-56-0 (4-hydroxy-4-methylcyclohex-2-en-1-one)

• Product Name: 4-hydroxy-4-methylcyclohex-2-en-1-one
• CAS No: 70150-56-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1742143
• PubChem ID: 155465
• Update Time: 2025-04-21

4-hydroxy-4-methylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-4-methylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 4-hydroxy-4-methyl-
• 4-hydroxy-4-methyl-2-Cyclohexen-1-one
• CHEBI:189978
• EN300-4414501
• 70150-56-0
• DTXSID00990396
• SCHEMBL12687982
• xi-4-Hydroxy-4-methyl-2-cyclohexen-1-one

• Inchi： 1S/C7H10O2/c1-7(9)4-2-6(8)3-5-7/h2,4,9H,3,5H2,1H3
• InChI Key： YYSUJSRMFRKVGC-UHFFFAOYSA-N
• SMILES： OC1(C)C=CC(CC1)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 242.9°C at 760 mmHg
• Flash Point: 99.6°C
• Refractive Index: 1.513
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones